Cas no 1158763-56-4 (5-(2-Fluorophenyl)picolinic acid)

• Product Name: 5-(2-Fluorophenyl)picolinic acid
• CAS No: 1158763-56-4
• MF: C₁₂H₈FNO₂
• MW: 217.195826530457
• CID: 1027700
• PubChem ID: 46313124
• Update Time: 2025-07-17

5-(2-Fluorophenyl)picolinic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Fluorophenyl)picolinic acid
• 5-(2-fluorophenyl)pyridine-2-carboxylic acid
• A893773
• 5-(2-Fluorophenyl)-picolinic acid
• BS-19476
• DTXSID80673418
• MFCD12406463
• 2-Pyridinecarboxylic acid, 5-(2-fluorophenyl)-
• AKOS012256557
• 1158763-56-4
• DB-138892
• SCHEMBL4777265

• MDL： MFCD12406463
• Inchi： 1S/C12H8FNO2/c13-10-4-2-1-3-9(10)8-5-6-11(12(15)16)14-7-8/h1-7H,(H,15,16)
• InChI Key： BOCBXJDDFWXTNN-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1C=NC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 217.05400
• Monoisotopic Mass: 217.05390666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• PSA: 50.19000
• LogP: 2.58590

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 5-(2-Fluorophenyl)picolinic acid

5-(2-Fluorophenyl)picolinic Acid (CAS No. 1158763-56-4): A Comprehensive Overview

5-(2-Fluorophenyl)picolinic acid (CAS No. 1158763-56-4) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, has shown promising potential in various applications, including drug discovery and development. This article provides a detailed overview of 5-(2-Fluorophenyl)picolinic acid, highlighting its chemical structure, synthesis methods, biological activities, and recent advancements in its research and applications.

Chemical Structure and Properties

5-(2-Fluorophenyl)picolinic acid is a substituted picolinic acid derivative with the molecular formula C₁₂H₈FNO₂. The compound features a pyridine ring with a carboxylic acid group at the 5-position and a 2-fluorophenyl substituent. The presence of the fluorine atom imparts unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical and biological studies. The compound is typically synthesized through multi-step reactions involving aromatic substitution and ring formation processes.

Synthesis Methods

The synthesis of 5-(2-Fluorophenyl)picolinic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 2-fluorobenzaldehyde with malononitrile to form an intermediate, which is then cyclized to produce the desired picolinic acid derivative. Another approach involves the use of palladium-catalyzed cross-coupling reactions to introduce the 2-fluorophenyl group onto the picolinic acid scaffold. These synthetic strategies have been optimized to improve yield and purity, making them suitable for large-scale production.

Biological Activities

5-(2-Fluorophenyl)picolinic acid has been extensively studied for its biological activities, particularly in the context of medicinal chemistry. Research has shown that this compound exhibits potent anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases. Additionally, studies have demonstrated that 5-(2-Fluorophenyl)picolinic acid possesses antioxidant activity, which can help protect cells from oxidative stress and damage.

In recent years, there has been growing interest in the use of 5-(2-Fluorophenyl)picolinic acid as a lead compound for the development of novel drugs targeting neurodegenerative disorders. Preclinical studies have indicated that this compound can cross the blood-brain barrier and modulate key signaling pathways involved in neuroprotection. These findings have paved the way for further investigation into its therapeutic potential in conditions such as Alzheimer's disease and Parkinson's disease.

Clinical Trials and Therapeutic Applications

The promising preclinical results of 5-(2-Fluorophenyl)picolinic acid have led to its evaluation in early-stage clinical trials. Initial trials have focused on assessing the safety and tolerability of the compound in healthy volunteers and patients with inflammatory conditions. Preliminary data suggest that 5-(2-Fluorophenyl)picolinic acid is well-tolerated at therapeutic doses, with minimal side effects observed.

Ongoing clinical trials are exploring the efficacy of 5-(2-Fluorophenyl)picolinic acid in treating specific inflammatory diseases such as rheumatoid arthritis and Crohn's disease. Additionally, researchers are investigating its potential as an adjunct therapy in combination with existing treatments to enhance therapeutic outcomes.

Literature Review and Recent Advances

The scientific literature on 5-(2-Fluorophenyl)picolinic acid is rapidly expanding, reflecting its growing importance in pharmaceutical research. Recent studies have delved into the molecular mechanisms underlying its biological activities, providing valuable insights into its mode of action. For instance, research has shown that 5-(2-Fluorophenyl)picolinic acid can inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, thereby reducing inflammation at both cellular and tissue levels.

In addition to its anti-inflammatory properties, there is emerging evidence suggesting that 5-(2-Fluorophenyl)picolinic acid may have anti-cancer effects. Studies have demonstrated that this compound can induce apoptosis in cancer cells while sparing normal cells, making it a potential candidate for cancer therapy. Further research is needed to elucidate the full spectrum of its biological activities and therapeutic applications.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 5-(2-Fluorophenyl)picolinic acid holds great promise for advancing our understanding of this versatile compound and its potential applications in medicine. Future studies should focus on optimizing its pharmacological properties through structural modifications and exploring new delivery methods to enhance bioavailability and efficacy.

In conclusion, 5-(2-Fluorophenyl)picolinic acid (CAS No. 1158763-56-4) is a promising compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure and favorable properties make it an attractive candidate for further development in drug discovery and clinical applications. As research continues to uncover new insights into its mechanisms of action, it is likely that this compound will play an increasingly important role in addressing unmet medical needs.